Cas no 2172545-95-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid
• CAS No: 2172545-95-6
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 5959927
• PubChem ID: 165453721
• Update Time: 2025-06-11

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid
• EN300-1535545
• 2172545-95-6
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]-2-(methoxymethyl)butanoic acid

• Inchi： 1S/C25H30N2O7/c1-3-25(15-33-2,23(30)31)27-22(29)12-16(28)13-26-24(32)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21,28H,3,12-15H2,1-2H3,(H,26,32)(H,27,29)(H,30,31)
• InChI Key： GIFUBTXHAYEAPY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NC(C(=O)O)(COC)CC)=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 134Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic Acid (CAS No. 2172545-95-6)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid, identified by its CAS number 2172545-95-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including fluoren-9-yl and methoxycarbonyl moieties, contributes to its intricate chemical properties and potential biological activities.

The structural framework of this compound is characterized by a linear chain with alternating amide and ester functionalities. The fluoren-9-yl group, a prominent feature in many bioactive molecules, is known for its ability to enhance solubility and bioavailability while also providing steric hindrance that can influence binding interactions with biological targets. The methoxycarbonyl group, on the other hand, introduces a polar moiety that can facilitate hydrogen bonding and improve water solubility, which is crucial for drug-like properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The multifaceted nature of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid makes it an attractive candidate for further investigation in these areas. Specifically, the amide functionalities present in the molecule can interact with various enzymes and receptors, potentially leading to therapeutic effects.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmacophores. The combination of the methoxycarbonyl and fluoren-9-yl groups provides a versatile platform for chemical modifications, allowing researchers to explore different derivatives with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines where rapid optimization of lead compounds is essential.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is often necessary to construct the complex core structure efficiently. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit properties relevant to immunomodulation and anti-inflammatory responses. The presence of amide bonds is commonly associated with molecules that can interact with proteases and other enzymes involved in inflammatory pathways. Additionally, the hydrophilic nature of the molecule, influenced by the polar functional groups, could enhance its ability to penetrate biological membranes and reach target sites effectively.

The role of fluorinated aromatic rings in medicinal chemistry cannot be overstated. Compounds containing fluorene or its derivatives are frequently explored due to their favorable pharmacokinetic profiles and improved metabolic stability. In the case of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid, the fluorene moiety likely contributes to both solubility and binding affinity, making it an ideal candidate for further pharmacological evaluation.

Ongoing research in this area aims to elucidate the precise mechanisms through which this compound exerts its effects at the molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to determine the structure-function relationships. These studies are crucial for understanding how modifications to the molecular structure can enhance biological activity and reduce potential side effects.

The development of novel therapeutic agents often involves collaboration between synthetic chemists, medicinal chemists, and biologists. By integrating knowledge from multiple disciplines, researchers can design molecules that not only possess desirable chemical properties but also exhibit optimal biological activity. 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid represents an excellent example of how interdisciplinary approaches can lead to innovative drug candidates.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamido-2-(methoxymethyl)butanoic acid (CAS No. 2172545-95-6) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for further derivatization and exploration of novel therapeutic applications. As research continues to uncover new insights into its biological activities, this compound is poised to play a vital role in the development of next-generation therapeutics.